2-[5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]pyrazine

• IUPAC Name: 2-(5-pyridin-2-yl-1H-1,2,4-triazol-3-yl)pyrazine
• InChI: InChI=1S/C11H8N6/c1-2-4-13-8(3-1)10-15-11(17-16-10)9-7-12-5-6-14-9/h1-7H,(H,15,16,17)
• InChI Key: DEIZSPUMKHDKTA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)C2=NC(=NN2)C3=NC=CN=C3
• Molecular Formula: C11H8N6
• DSSTOX Substance ID: DTXSID10441081
• Molecular Weight: 224.22 g/mol
• CAS RN: 36762-84-2

Description

“2-[5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]pyrazine” is a complex organic compound that contains pyridine and triazole rings. It is a type of nitrogen-containing heterocycle. Heterocycles are cyclic compounds that include one or more elements other than carbon, with the most common heterocyclic compounds containing carbon along with nitrogen, oxygen, or sulfur.

Synthesis Analysis

The synthesis of pyrrolopyrazine derivatives, which are similar to the compound , involves various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation. A specific synthesis method for “this compound” is not available in the retrieved resources.

Mechanism of Action

Target of Action

Compounds with similar structures have shown a wide range of biological activities, such as antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Biochemical Pathways

Compounds with similar structures have been found to affect a variety of biochemical pathways, leading to a range of downstream effects .

Result of Action

Compounds with similar structures have shown a range of effects, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]pyrazine in lab experiments is its high potency and specificity. This compound has been shown to have a high affinity for certain enzymes and receptors, which makes it a useful tool for studying their activity. However, one of the limitations of using this compound is its potential toxicity. This compound has been found to be toxic to certain cell types at high concentrations, which could limit its use in certain experiments.

Future Directions

There are several future directions for the research on 2-[5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]pyrazine. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to study its effects on different cell types and in different animal models. In addition, there is a need to develop more specific and potent analogs of this compound that could be used as research tools or drug candidates. Finally, there is a need to better understand the mechanism of action of this compound and its potential side effects in order to optimize its use in scientific research.

Scientific Research Applications

2-[5-(2-pyridinyl)-1H-1,2,4-triazol-3-yl]pyrazine has been found to have potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been studied as a potential drug candidate for the treatment of various diseases, such as cancer, inflammation, and neurological disorders. In biochemistry, this compound has been used as a tool to study protein-protein interactions and enzyme activity. In pharmacology, this compound has been investigated for its effects on neurotransmitter systems and ion channels.